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Compound of Interest

Compound Name: D-Dimethyl tartrate

CAS No.: 89599-43-9

Cat. No.: B3058463

Get Quote

In the landscape of modern drug development and asymmetric synthesis, the selection of chiral

building blocks is a critical determinant of success. Unnatural tartaric acid dimethyl ester,

formally known as (+)-Dimethyl L-tartrate or Dimethyl (2R,3R)-tartrate (CAS No. 608-68-4),

stands out as a cornerstone of this molecular toolbox.[1][2] While its enantiomer, the "natural"

dimethyl D-(-)-tartrate, is derived from naturally occurring L-(+)-tartaric acid, the L-(+)-diester

provides access to the opposite enantiomeric series of target molecules. This access is

paramount for constructing comprehensive structure-activity relationship (SAR) studies and

developing stereochemically pure active pharmaceutical ingredients (APIs).

This guide provides researchers, scientists, and drug development professionals with a

comprehensive framework for navigating the supplier landscape, establishing robust quality

control protocols, and ensuring the seamless integration of high-purity Dimethyl L-tartrate into

demanding synthetic workflows. We will move beyond a simple list of vendors to explain the

causality behind critical quality attributes and provide field-proven methodologies for supplier

qualification.
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Part 1: The Supplier Landscape - Differentiating
Manufacturers, Distributors, and Marketplaces
The supply chain for specialty chemicals like Dimethyl L-tartrate is multifaceted. Understanding

the role of each entity is the first step in strategic sourcing.

Primary Manufacturers: These companies synthesize the compound in-house, offering deep

technical expertise and potentially large-scale production capabilities. They are often the

best source for bulk quantities and can provide extensive documentation on batch history

and synthesis routes.

Specialty Chemical Suppliers/Distributors: These companies source from various

manufacturers and provide the material in research-to-pilot scale quantities. They offer

convenience, a broad catalog, and readily available stock. Reputable suppliers in this

category include Thermo Scientific Chemicals (formerly Alfa Aesar), TCI, and Santa Cruz

Biotechnology.[1][3]

Aggregators and Marketplaces: Platforms like IndiaMART list numerous smaller

manufacturers and traders.[4] While potentially offering competitive pricing, sourcing from

these platforms requires more extensive due diligence by the end-user to verify quality and

consistency.

The following diagram illustrates a typical decision workflow for selecting a supplier type based

on project requirements.
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Project Requirements

Decision Points

Supplier Type

Define Project Needs

Scale Required?

Documentation Level?

< 1 kg (Research)

Primary Manufacturer
(e.g., Chengdu Likai Chiral)

> 5 kg (Bulk/Pilot)

Speed vs. Cost?

Standard CoA/SDS

Full Batch History/
Process Details

Specialty Distributor
(e.g., TCI, Thermo Scientific)

Speed is critical

Marketplace/Aggregator
(Requires high scrutiny)

Cost is primary driver
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Incoming QC Protocol for Dimethyl L-Tartrate

Receive Sample & CoA

1. Physical Inspection
(Appearance)

2. NMR Spectroscopy
(Identity, Impurities)

Reject Batch
Contact Supplier

3. Polarimetry
(Specific Rotation)

4. Chiral HPLC
(Enantiomeric Purity)

Material Approved

All criteria met e.e. < 99%

Click to download full resolution via product page

Caption: Self-validating workflow for incoming material qualification.

Part 3: Impact on Key Applications
The quality of Dimethyl L-tartrate, as verified by the protocol above, has a direct and

quantifiable impact on its primary applications.
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Sharpless Asymmetric Epoxidation
Dimethyl L-tartrate is a critical chiral ligand in the Sharpless epoxidation, a Nobel Prize-winning

reaction for the enantioselective epoxidation of allylic alcohols. [3]The reaction complex

consists of titanium tetraisopropoxide, a hydroperoxide (like TBHP), and the chiral diethyl or

dimethyl tartrate.

Mechanism Insight: The tartrate ester forms a chiral dimer with the titanium center, creating a

C₂-symmetric environment. This chiral pocket dictates the facial selectivity of oxygen delivery

to the double bond of the prochiral allylic alcohol.

Causality of Quality: The enantiomeric excess of the resulting epoxide is directly proportional

to the enantiomeric excess of the tartrate ligand used. Using a tartrate with 99% e.e. sets the

theoretical maximum e.e. of the product at 99%. Any D-(-)-enantiomer present will form the

opposing chiral complex, leading to the formation of the undesired product enantiomer and a

reduction in the overall stereoselectivity of the process.

Synthesis of Chiral Building Blocks
Beyond its use as a ligand, Dimethyl L-tartrate is a versatile starting material for a wide array of

complex molecules. [5][6]It provides a synthetically inexpensive and readily available C4

scaffold with two defined stereocenters.

Synthetic Utility: The diol functionality can be protected (e.g., as an acetonide) and the ester

groups can be reduced or otherwise modified to access a vast range of chiral synthons. [7]*

Causality of Quality: When used as a starting material, the chemical and enantiomeric purity

of the initial charge is carried through the entire synthetic sequence. An impurity in the

starting material can lead to the formation of difficult-to-separate diastereomeric byproducts

in subsequent steps, significantly complicating purification and reducing the overall yield of

the target molecule.

Conclusion
Sourcing unnatural tartaric acid dimethyl ester is not merely a purchasing decision; it is the

foundational step in a high-stakes synthetic campaign. For professionals in research and drug

development, a rigorous, evidence-based approach to supplier selection and qualification is

non-negotiable. By understanding the supplier landscape, implementing a self-validating QC
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protocol, and appreciating the profound impact of material quality on critical applications like

the Sharpless epoxidation, scientists can mitigate risk, ensure reproducibility, and accelerate

the development of novel chiral therapeutics. This guide provides the framework and the causal

logic to empower such decisions, transforming a simple reagent into a reliable and effective

tool for chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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